Cas no 25031-08-7 (2,2-Dimethylpropanoyloxymethyl (2S,5R,6R)-6-amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate)

• Product Name: 2,2-Dimethylpropanoyloxymethyl (2S,5R,6R)-6-amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• CAS No: 25031-08-7
• MF: C₁₄H₂₂N₂O₅S
• MW: 330.399882793427
• CID: 913419
• Update Time: 2023-08-02

2,2-Dimethylpropanoyloxymethyl (2S,5R,6R)-6-amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• PIVALOYLOXYMETHYL 6-AMINOPENICILANATE
• 6-aminopenicillanic acid pivaloyloxymethyl ester
• (2S,5beta)-3,3-Dimethyl-6alpha-amino-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2beta-carboxylic acid pivaloyloxymethyl ester
• 2,2-Dimethylpropanoyloxymethyl (2S,5R,6R)-6-amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]hepta
• 2,2-Dimethylpropanoyloxymethyl (2S,5R,6R)-6-amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate

• Inchi： 1S/C14H22N2O5S/c1-13(2,3)12(19)21-6-20-11(18)8-14(4,5)22-10-7(15)9(17)16(8)10/h7-8,10H,6,15H2,1-5H3/t7-,8+,10-/m1/s1
• InChI Key： JMTFSKONGWQPEC-KHQFGBGNSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)OCOC(C(C)(C)C)=O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 514
• Topological Polar Surface Area: 124